Zinc

• IUPAC Name: zinc
• InChI: InChI=1S/Zn
• InChI Key: HCHKCACWOHOZIP-UHFFFAOYSA-N
• Canonical SMILES: [Zn]
• Molecular Formula: Zn
• DSSTOX Substance ID: DTXSID7035012, DTXSID101316732, DTXSID201316735
• Molecular Weight: 65.4 g/mol
• Physical Description: Zinc ashes appears as a grayish colored powder. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Insoluble in water. Used in paints, bleaches and to make other chemicals., Zinc dust appears as a grayish powder. Insoluble in water. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Used in paints, bleaches and to make other chemicals., Dry Powder; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Gray powder; [CAMEO], GREY-TO-BLUE POWDER.
• Boiling Point: 907 °C
• Solubility: Soluble in acids and alkalies; insoluble in water, Solubility in water: reaction
• Density: 7.133 g/cu cm at 25 °C; 6.830 g/cu cm at 419.5 °C (solid); 6.620 g/cu cm at 419.5 °C (liquid); 6.250 g/cu cm at 800 °C, 7.1 g/cm³
• Vapor Pressure: 1.47X10-6 Pa (1.10X10-8 mm Hg) at 400 K (127 °C); 0.653 Pa (4.9X10-3 mm Hg) at 600 K (327 °C)
• Mechanism of Action: **Zinc has three primary biological roles**: _catalytic_, _structural_, and _regulatory_. The catalytic and structural role of zinc is well established, and there are various noteworthy reviews on these functions. For example, zinc is a structural constituent in numerous proteins, inclusive of growth factors, cytokines, receptors, enzymes, and transcription factors for different cellular signaling pathways. It is implicated in numerous cellular processes as a cofactor for approximately 3000 human proteins including enzymes, nuclear factors, and hormones. Zinc promotes resistance to epithelial apoptosis through cell protection (cytoprotection) against reactive oxygen species and bacterial toxins, likely through the antioxidant activity of the cysteine-rich metallothioneins. In HL-60 cells (promyelocytic leukemia cell line), zinc enhances the up-regulation of A20 mRNA, which, via TRAF pathway, decreases NF-kappaB activation, leading to decreased gene expression and generation of tumor necrosis factor-alpha (TNF-alpha), IL-1beta, and IL-8. There are several mechanisms of action of zinc on acute diarrhea. Various mechanisms are specific to the gastrointestinal system: zinc restores mucosal barrier integrity and enterocyte brush-border enzyme activity, it promotes the production of antibodies and circulating lymphocytes against intestinal pathogens, and has a direct effect on ion channels, acting as a potassium channel blocker of adenosine 3-5-cyclic monophosphate-mediated chlorine secretion. Cochrane researchers examined the evidence available up to 30 September 2016. Zinc deficiency in humans decreases the activity of serum _thymulin_ (a hormone of the thymus), which is necessary for the maturation of T-helper cells. T-helper 1 (Th(1)) cytokines are decreased but T-helper 2 (Th(2)) cytokines are not affected by zinc deficiency in humans. The change of _Th(1)_ to _Th(2)_ function leads to cell-mediated immune dysfunction. Because IL-2 production (Th(1) cytokine) is decreased, this causes decreased activity of natural-killer-cell (NK cell) and T cytolytic cells, normally involved in killing viruses, bacteria, and malignant cells. In humans, zinc deficiency may lead to the generation of new CD4+ T cells, produced in the thymus. In cell culture studies (HUT-78, a Th(0) human malignant lymphoblastoid cell line), as a result of zinc deficiency, nuclear factor-kappaB (NF-kappaB) activation, phosphorylation of IkappaB, and binding of NF-kappaB to DNA are decreased and this results in decreased Th(1) cytokine production. In another study, zinc supplementation in human subjects suppressed the gene expression and production of pro-inflammatory cytokines and decreased oxidative stress markers. In HL-60 cells (a human pro-myelocytic leukemia cell line), zinc deficiency increased the levels of TNF-alpha, IL-1beta, and IL-8 cytokines and mRNA. In such cells, zinc was found to induce A20, a zinc finger protein that inhibited NF-kappaB activation by the tumor necrosis factor receptor-associated factor pathway. This process decreased gene expression of pro-inflammatory cytokines and oxidative stress markers. The exact mechanism of zinc in acne treatment is poorly understood. However, zinc is considered to act directly on microbial inflammatory equilibrium and facilitate antibiotic absorption when used in combination with other agents. Topical zinc alone as well as in combination with other agents may be efficacious because of its anti-inflammatory activity and ability to reduce P. acnes bacteria by the inhibition of P. acnes lipases and free fatty acid levels.
• Impurities: The effect of small amt of common impurities is to incr corrosion resistance to solutions, but not in the atmosphere ... Brittleness /of ordinary zinc/ is thought to be assoc with impurities such as tin., Lead contaminates special high grade zinc at 0.003%; high grade zinc at 0.07%; intermediate grade at 0.2%; brass special at 0.6%; prime western at 1.6%, Iron contaminates special high grade zinc at 0.003%; high grade at 0.02%; intermediate at 0.03%; brass special at 0.03%; prime western at 0.08%, Cadmium contaminates special high grade zinc at 0.003%; high grade at 0.03%; intermediate grade at 0.4%; brass special at 0.5%, For more Impurities (Complete) data for ZINC, ELEMENTAL (6 total), please visit the HSDB record page.
• Color/Form: Bluish-white, lustrous metal; distorted hexagonal close-packed structure; when heated to 100-150 °C becomes malleable, at 210 °C becomes brittle and pulverizable, Brittle at ordinary temperatures
• CAS No.: 7440-66-6, 14018-82-7, 15176-26-8, 19229-95-9
• Melting Point: 787 °F, 419.53 °C, 419 °C

Description

Zinc is a chemical element with the symbol Zn and atomic number 30. It is a slightly brittle metal at room temperature and has a shiny-greyish appearance when oxidation is removed . This compound is essential to life and is one of the most widely used metals. It is a low-melting metal of Group 12 of the periodic table .

Synthetic Routes and Reaction Conditions:

Electrolysis: The basic steps in this process include the preparation of a this compound sulfate solution by leaching this compound oxide calcines (produced by the roasting of sulfide concentrates) in dilute sulfuric acid, purification of the resulting this compound sulfate solution, and electrolysis of the purified solution.

Powder Metallurgy: this compound powders with different particle sizes are processed by methods such as cold pressing, cold pressing followed by sintering, and hot pressing.

Industrial Production Methods:

Roasting and Leaching: Metallic this compound is produced by roasting the sulfide ores and then either leaching the oxidized product in sulfuric acid or smelting it in a blast furnace.

Types of Reactions:

Oxidation: this compound reacts with oxygen in moist air to form this compound (II) oxide.

Reduction: this compound oxide can be reduced by carbon at high temperatures to produce metallic this compound.

Substitution: this compound reacts with halogens like bromine and iodine to form this compound bromide and this compound iodide.

Common Reagents and Conditions:

Acids: this compound dissolves slowly in dilute sulfuric acid to form this compound (II) ions and hydrogen.

Bases: this compound reacts with strong bases forming hydrogen.

Major Products:

This compound Oxide (ZnO): Formed from the reaction of this compound with oxygen.

This compound Sulfide (ZnS): Formed from the reaction of this compound with sulfur.

Scientific Research Applications

Zinc plays a crucial role in various scientific research applications:

Chemistry: this compound is used in galvanizing iron and steel to protect against corrosion.

Biology: this compound is an essential trace element in the human body, involved in DNA synthesis, cell growth, and immune function.

Medicine: this compound oxide nanoparticles are used for their antibacterial properties and in drug delivery systems.

Industry: this compound is used in the production of alloys such as brass and in the manufacturing of batteries.

Mechanism of Action

Target of Action

Zinc (Zn) is an essential trace element that plays a significant role in numerous biological functions. It is involved in the regulation of intercellular communication and intracellular events that maintain normal physiological processes . This compound’s primary targets include enzymes , transcription factors , and proteins involved in cell signaling pathways . It is also known to interact with This compound transporters such as ZIP4 and ZnT5B .

Mode of Action

This compound has three primary biological roles: catalytic , structural , and regulatory . As a catalytic agent, this compound is required for the activity of hundreds of enzymes. Structurally, it plays a crucial role in protein synthesis and cell division . In its regulatory capacity, this compound controls intercellular communication and intracellular events, including gene expression, DNA metabolism, chromatin structure, cell proliferation, maturation, death, immune responses, and antioxidant defenses .

Biochemical Pathways

This compound is involved in several key biochemical pathways. It plays a significant role in protein synthesis , nucleic acid metabolism , including DNA synthesis, gene transcription , and cell proliferation and differentiation . This compound is also known to modulate the bioavailability of several ligands and the binding affinity of their corresponding receptors, thereby influencing the initiation of intracellular signaling pathways .

Pharmacokinetics

This compound cannot be stored in significant amounts, so regular dietary intake is essential . This compound is absorbed in the organs in an ionic form rather than in a particulate form . The nanoparticles are mainly excreted via the feces, and smaller particles are cleared more rapidly than the larger ones .

Result of Action

This compound plays a vital role in maintaining human health. It is involved in many aspects of cellular metabolism, enhancing immune function, protein and DNA synthesis, wound healing, and cell signaling and division . It is also associated with oxidation stress, inflammation, and lipid and glucose status .

Action Environment

This compound is intimately tied to the natural world. It is one of the essential building blocks of what we call ‘The Environment’. This compound has a role in the beauty of Mother Nature and fundamentally contributes to the biodiversity we see around us today . While essential, there is a balance that must be struck between too little and too much this compound. Both conditions can shift The Environment out of its comfort zone .

Future Directions

The NIH Workshop on Zinc and Health has served to synthesize remarkable recent progress and our understanding of this compound in health and disease. It is abundantly clear that this compound is of extraordinary and diverse importance in human biology and nutrition. Despite encouraging recent progress, this compound research is still in a relatively early stage of its evolution.

Biochemical Analysis

Biochemical Properties

Zinc performs its biochemical functions as a divalent cation primarily when bound to enzymes and other proteins . It serves as a key component in many signal transduction processes and acts as an essential cofactor for many proteins and enzymes .

Cellular Effects

This compound ions (Zn2+), serve as a key component in many signal transduction processes and act as an essential cofactor for many proteins and enzymes . This compound deficiency or excessive this compound absorption disrupts this compound homeostasis and affects growth, morphogenesis, and immune response, as well as neurosensory and endocrine functions .

Molecular Mechanism

This compound transporters take up/release this compound ions (Zn2+) across biological membranes and maintain intracellular and intra-organellar Zn2+ homeostasis . This process requires a series of conformational changes in the transporters .

Temporal Effects in Laboratory Settings

It is known that this compound levels must be adjusted properly to maintain the cellular processes and biological responses necessary for life .

Dosage Effects in Animal Models

While the toxicity of this compound is quite low, and it is generally non-harmful, a deficiency or excess of this compound can cause severe symptoms . Symptoms of this compound deficiency are improved by this compound supplementation , confirming that this compound is an essential trace mineral and that this compound homeostasis is a crucial physiological process .

Metabolic Pathways

This compound is required for the normal function of numerous enzymes, transcriptional factors, and other proteins . These proteins can potentially interact with this compound through specific regions such as this compound-finger domains, LIM domains, and RING finger domains .

Transport and Distribution

This compound transporters regulate this compound levels by controlling this compound influx and efflux between extracellular and intracellular compartments, thus, modulating the this compound concentration and distribution .

Subcellular Localization

It is known that this compound is an essential trace mineral that is required for the normal function of numerous enzymes, transcriptional factors, and other proteins .

Comparison with Similar Compounds

Cadmium (Cd): Like zinc, cadmium is a Group 12 element and shares similar chemical properties.

Mercury (Hg): Another Group 12 element, mercury is unique for being liquid at room temperature.

Uniqueness of this compound:

Reactivity: this compound is a strong reducing agent and forms a protective oxide layer, making it highly resistant to corrosion.

Biological Importance: Unlike cadmium and mercury, this compound is essential for human health and is involved in numerous biological processes.

This compound’s unique combination of chemical reactivity, biological importance, and industrial applications makes it a vital element in both scientific research and practical applications.

Synthesis routes and methods I

Procedure details

Hydroxylapatite in an amount of 1.0 kg is added to 10 liters of water together with 32 g of silver nitrate and 69 g of zinc nitrate, and then the whole was stirred to make a reaction. The solids are separated off to form a cake, then the cake is rinsed thoroughly with distilled water and dried. The washed cake is heated or fired at 1200° C. and powdered to provide the antibacterial hydroxylapatite carrying about 2% by weight of silver in a metallic state and 1.5% by weight of zinc in a metallic state.

Synthesis routes and methods II

Procedure details

The zinc chelate of ethylenediamine disuccinic acid is prepared by dissolving 0.0055 moles (1.64 g) of ethylenediamine disuccinic acid in 6.0 grams of deionized water and 3.2 grams of 25 percent NaOH (sodium hydroxide). A sample, 0.005 moles (0.68 g), of zinc chloride is added with stirring. The final pH is adjusted with 25 percent aqueous NaOH solution to a pH of 7.6 and deionized water is added to obtain a final solution containing 2.8 percent chelated zinc.

Synthesis routes and methods III

Procedure details

The reaction product of 0.81 g. of zinc oxide, 9.91 g. of dimethyl-n-octadecyl [3(trimethoxysilyl)propyl] ammonium chloride, 10.0 g. of 28% aqueous ammonia in 100 g. of 2-n-butoxyethanol, after overnight agitation, was diluted with 15.0 g. of additional 2-n-butoxyethanol and gave a clear, homogeneous solution of a zinc ammine siliconate with an Si/Zn ratio of 2.0/1.0. Upon air drying, the solution gave a non-tacky coating which was firm, soft, water-repellent and water-insoluble, but swollen by toluene.

Synthesis routes and methods IV

Procedure details

A zinc salt of methotrexate was prepared as follows. Methotrexate (3.0 g, 0.0066 moles) was dissolved in 600 ml methanol at room temperature with rapid stirring. A solution of zinc acetate (0.6 g, 0.0033 moles) in 2 ml methanol was added dropwise to the methotrexate solution. Immediate precipitation (flocculent) was observed. The mixture was stirred for one hour at room temperature. The mixture was then concentrated in a rotating evaporator (roto-vap) at 40° C. The residue obtained (3.2 g) was dried under high vacuum. (C20H22N8O5)2Zn, MW 974.29; percent zinc: 6.46 (found), 6.71 (theoretical).

Customer Q & A

Q1: How does zinc deficiency affect pregnant and lactating women?

A1: Pregnant and lactating women have increased this compound requirements compared to non-pregnant, non-lactating women [, ]. Without sufficient this compound intake and efficient utilization, they risk this compound depletion, which can negatively impact both maternal and infant health [].

Q2: What homeostatic adjustments occur in the body to maintain this compound balance during lactation?

A2: Studies show that lactating women may experience increased fractional this compound absorption and decreased endogenous fecal this compound losses, even when consuming marginal-zinc diets [, ]. This adaptation helps them achieve this compound balance and maintain adequate this compound levels in breast milk [, ].

Q3: Can iron supplementation affect this compound absorption in infants?

A3: Research suggests that iron supplements, often recommended for infants, do not appear to inhibit the absorption of this compound or copper in healthy, breastfed infants aged 6-9 months [].

Q4: Does dietary this compound intake affect diabetic individuals differently?

A4: Studies in streptozotocin-diabetic rats revealed that they absorb more this compound from diets containing higher this compound levels (20 ppm) than from diets with lower levels (10 ppm) []. Additionally, diabetic rats seem to excrete less endogenous this compound through the intestines, potentially as a compensatory mechanism for increased urinary this compound loss [].

Q5: How does this compound influence bone health?

A5: The this compound receptor GPR39 plays a critical role in maintaining healthy bone matrix deposition by osteoblasts []. GPR39-deficient mice exhibit weaker bones with altered composition, including a higher mineral-to-matrix ratio []. These mice also show abnormal collagen and mineral content in their bones, highlighting the importance of this compound sensing by GPR39 for normal bone development and integrity [].

Q6: Can high this compound levels impact copper absorption?

A6: High dietary this compound can affect copper status in animals []. Studies using Caco-2 cells, an intestinal cell model, demonstrated that prolonged exposure to high this compound concentrations (50-200 μmol/L) in culture media can reduce copper transport across the cell monolayer []. This effect may be linked to increased metallothionein levels within the cells, which can bind copper and potentially reduce its availability [].

Q7: How does this compound interact with the GATA family of transcription factors in the kidneys?

A7: Research indicates that both moderate this compound deficiency and diet restriction can decrease the expression of several GATA family genes, particularly GATA2, GATA3, Gatad1, Gatad2a, and Gatad2b, in the medulla of rat kidneys []. This finding suggests that this compound status can influence the regulation of gene expression in the kidneys, potentially impacting renal function.

Q8: What is the role of this compound in wound healing?

A8: this compound plays a crucial role in wound healing by supporting cell proliferation and protein synthesis, particularly collagen formation []. this compound deficiency can impair these processes, leading to delayed wound healing [].

Q9: Does this compound play a role in neuronal function?

A9: this compound can interact with neuronal calcium sensor (NCS) proteins, a family of proteins crucial for regulating calcium signaling in neurons []. This interaction may contribute to the fine-tuning of neuronal responses to calcium signals, potentially influencing a range of neuronal functions.

Q10: What is the role of zincating in improving coating adhesion on aluminum alloys?

A10: Zincating, a surface treatment, enhances the adhesion of coatings, such as nickel, to aluminum alloys like AA7075 []. This process involves depositing this compound particles onto the aluminum surface, creating a more favorable interface for coating adhesion []. Increasing the duration of the zincating process can lead to a more homogeneous distribution of this compound particles and further improve coating adhesion [].

Q11: How do this compound oxide nanoparticles (ZnO-NPs) affect the antioxidant status of chickens?

A11: Supplementing chicken diets with ZnO-NPs at a dose of 80 mg/kg has been shown to enhance antioxidant status []. This effect is likely due to the increased activity of antioxidant enzymes like catalase and superoxide dismutase, as well as an increase in total antioxidant capacity, observed in chickens fed with ZnO-NPs [].

Q12: What is the role of this compound in this compound-mercuric oxide batteries, particularly in the context of implantable cardiac pacemakers?

A13: Sealed this compound-mercuric oxide cells have played a significant role in the development of implantable cardiac pacemakers []. These cells offer several advantages, including high energy density, long storage life, and a relatively constant discharge voltage, making them suitable for this critical application [].

Q13: Can this compound be efficiently recycled from industrial waste?

A14: Vacuum distillation has proven to be an efficient method for recycling this compound from galvanizing plant waste []. This process offers several benefits, including high this compound recovery rates (≥ 90%), high purity of the recovered this compound (> 99.5%), and a significant reduction in air pollution compared to traditional recycling methods [].

Q14: How does this compound affect the properties of aluminum alloys?

A15: The addition of this compound to aluminum, specifically in the context of ternary aluminum-zinc-magnesium alloys, significantly enhances the age-hardening capacity of the material []. This enhancement is attributed to the interaction between this compound and magnesium atoms, leading to the formation of strengthening precipitates within the alloy matrix [].